2-(4-Bromo-2-nitrophenyl)oxolane-3-carboxylic acid

Specification

• Molecular Formula: C11H10BrNO5
• Molecular Weight: 316.10 g/mol
• IUPAC Name: 2-(4-bromo-2-nitrophenyl)oxolane-3-carboxylic acid
• Standard InChI: InChI=1S/C11H10BrNO5/c12-6-1-2-7(9(5-6)13(16)17)10-8(11(14)15)3-4-18-10/h1-2,5,8,10H,3-4H2,(H,14,15)
• Standard InChI Key: QWNPVYZDJBDWIN-UHFFFAOYSA-N
• Canonical SMILES: C1COC(C1C(=O)O)C2=C(C=C(C=C2)Br)[N+](=O)[O-]

Introduction

Chemical Structure and Physicochemical Properties

The compound’s IUPAC name, 2-(4-bromo-2-nitrophenyl)oxolane-3-carboxylic acid, reflects its core structure: a five-membered oxolane ring (positions 2 and 3) attached to a phenyl group substituted with bromine (para) and nitro (ortho) groups. Key physicochemical parameters include:

Property	Value
Molecular Formula	C₁₁H₁₀BrNO₅
Molecular Weight	316.10 g/mol
XLogP3	~2.1 (estimated)
Hydrogen Bond Donors	1 (carboxylic acid)
Hydrogen Bond Acceptors	5

The bromine and nitro groups create a strong electron-deficient aromatic system, enhancing reactivity in electrophilic substitution reactions. The carboxylic acid moiety at position 3 of the oxolane ring enables salt formation and hydrogen bonding, critical for potential biological interactions.

Synthetic Methodologies

Intermediate Preparation

A patent describing the synthesis of 4-bromo-2-nitrophenyl acetic acid (CN102718659A) provides insights into analogous pathways. Key steps include:

• Halogenation/Nitration: Starting from chlorotoluene derivatives, sequential bromination and nitration introduce substituents.

• Metal-Mediated Coupling: Sodium metal in cyclohexane facilitates the formation of benzyl sodium intermediates.

• Carbonation Reaction: Treatment with CO₂ at 45°C introduces the carboxylic acid group.

While this method achieves yields exceeding 90% for the phenyl acetic acid derivative, adapting it to the oxolane system would require ring-forming steps such as cyclization of diols or epoxide openings.

Challenges in Oxolane Ring Formation

Incorporating the tetrahydrofuran ring likely involves:

• Williamson Ether Synthesis: Reacting a diol with a leaving group (e.g., bromine) under basic conditions.

• Acid-Catalyzed Cyclization: Using sulfuric acid to dehydrate a glycol intermediate.

Precise temperature control (40–150°C) and solvent selection (e.g., butyl ether) are critical to prevent ring-opening side reactions.

Future Research Directions

• Biological Screening: Prioritize in vitro assays against cancer cell lines (e.g., MCF-7, HeLa) and microbial strains.

• Derivatization Studies: Explore esterification of the carboxylic acid to improve bioavailability.

• Process Optimization: Develop continuous-flow synthesis to enhance yield and purity.